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Compound of Interest

Compound Name: 3-(Trifluoromethoxy)benzyl alcohol

Cat. No.: B1295455 Get Quote

Technical Support Center: 3-
(Trifluoromethoxy)benzyl alcohol
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the safe handling and use of 3-
(Trifluoromethoxy)benzyl alcohol (CAS No. 50823-90-0). The information is presented in a

question-and-answer format to directly address potential issues encountered during

experimentation.

Frequently Asked Questions (FAQs)
1. What is 3-(Trifluoromethoxy)benzyl alcohol and what are its primary applications?

3-(Trifluoromethoxy)benzyl alcohol is a versatile organic synthesis intermediate with the

molecular formula C8H7F3O2.[1] Its structure features a trifluoromethoxy group on a benzyl

alcohol framework, which imparts unique electronic properties that enhance its reactivity.[1] It is

primarily used as a building block in the development of complex molecules for the

pharmaceutical and agrochemical industries.[1] The trifluoromethoxy group can improve the

metabolic stability and bioavailability of drug candidates.[2]

2. What are the main hazards associated with 3-(Trifluoromethoxy)benzyl alcohol?

The primary hazards of 3-(Trifluoromethoxy)benzyl alcohol include:
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Skin Irritation: Causes skin irritation.[3]

Serious Eye Irritation: Causes serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3]

3. What are the recommended storage conditions for this compound?

To maintain its integrity and ensure safety, 3-(Trifluoromethoxy)benzyl alcohol should be

stored in a cool, dry, and well-ventilated area.[1] Keep the container tightly closed and away

from heat, sparks, and open flames.

4. What personal protective equipment (PPE) should be worn when handling this chemical?

When handling 3-(Trifluoromethoxy)benzyl alcohol, it is essential to wear:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use in a well-ventilated area or under a fume hood. If ventilation is

inadequate, a respirator may be necessary.

5. What should I do in case of accidental exposure?

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Get medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Get medical attention immediately.
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This guide addresses specific issues that may arise during experiments involving 3-
(Trifluoromethoxy)benzyl alcohol.
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Problem Potential Cause(s) Suggested Solution(s)

Low Reaction Yield Incomplete reaction.

- Increase reaction time or

temperature. - Use a catalyst if

applicable. - Ensure all

reagents are pure and dry.

Side reactions.

- Optimize reaction conditions

(temperature, solvent,

catalyst). - Use a protecting

group for the alcohol

functionality if it's interfering

with the desired reaction.

Degradation of the starting

material.

- Store 3-

(Trifluoromethoxy)benzyl

alcohol under recommended

conditions. - Avoid exposure to

strong oxidizing or reducing

agents unless intended for the

reaction.

Difficulty in Product Purification
Presence of unreacted starting

material.

- Monitor the reaction progress

using TLC or GC to ensure

completion. - Use an

appropriate purification

technique such as column

chromatography.

Formation of closely related

byproducts.

- Adjust the stoichiometry of

the reactants. - Optimize the

reaction conditions to minimize

byproduct formation. - Employ

a more efficient purification

method like preparative HPLC

if necessary.

Emulsion formation during

aqueous workup.

- Add a small amount of brine

(saturated NaCl solution) to
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break the emulsion. - Filter the

mixture through a pad of celite.

Inconsistent Reaction

Outcomes
Variability in reagent quality.

- Use reagents from a reliable

source and of appropriate

purity. - Confirm the purity of 3-

(Trifluoromethoxy)benzyl

alcohol before use.

Presence of moisture.

- Use anhydrous solvents and

reagents. - Perform the

reaction under an inert

atmosphere (e.g., nitrogen or

argon).

Unexpected Color Change in

Reaction

Decomposition of reagents or

products.

- Run the reaction at a lower

temperature. - Ensure the

reaction is protected from light

if any components are light-

sensitive.

Contamination.

- Thoroughly clean all

glassware before use. - Use

purified solvents and reagents.

Quantitative Data
Physical and Chemical Properties
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Property Value Reference

CAS Number 50823-90-0 [1]

Molecular Formula C8H7F3O2 [1]

Molecular Weight 192.14 g/mol [2]

Appearance
Colorless to almost colorless

clear liquid
[2]

Density 1.32 - 1.337 g/cm³ [1][2]

Boiling Point 97-98 °C [1]

Refractive Index n20D 1.44 [2]

Hazard Identification

Hazard Statement GHS Classification

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Experimental Protocols & Workflows
General Workflow for Handling 3-
(Trifluoromethoxy)benzyl alcohol
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General Handling Workflow

Preparation

Handling

Cleanup & Disposal

Storage

Don Appropriate PPE

Set up in Fume Hood

Weigh/Measure Reagent

Transfer to Reaction Vessel

Quench Reaction (if necessary)

Dispose of Waste Properly

Decontaminate Glassware

Seal Container Tightly

Store in Cool, Dry, Ventilated Area

Click to download full resolution via product page

Caption: General workflow for safely handling 3-(Trifluoromethoxy)benzyl alcohol.
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Logical Flow for Troubleshooting Low Reaction Yield

Troubleshooting Low Yield

rect_node Low Yield Observed

Reaction Complete?

Side Products Observed?

Yes

Optimize Conditions (Time, Temp, Catalyst)

No

Reagents Pure & Dry?

Yes

Modify Workup/Purification

No

Purify/Dry Reagents

No

Improved Yield

Yes

Click to download full resolution via product page

Caption: Decision-making process for troubleshooting low reaction yields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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